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Compound of Interest |

Compound Name: Ceftriaxone-d3

CAS No.: 1132650-38-4

\ J

Precision Weighing, Molecular Characterization, and
Bioanalytical Application[1]
Part 1: Executive Summary & Core Utility

Ceftriaxone-d3 Disodium Salt is the stable isotope-labeled analog of the third-generation
cephalosporin antibiotic, Ceftriaxone.[1][2] It serves as the critical Internal Standard (IS) in
guantitative LC-MS/MS bioanalysis.[1]

By incorporating three deuterium atoms (

) into the methoxyimino moiety, this compound provides a mass shift of +3 Da relative to the
native analyte.[1] This shift is sufficient to avoid isotopic overlap (cross-talk) with the natural
M+2 isotope of native Ceftriaxone, while maintaining identical chromatographic retention time
and ionization efficiency.[1]

Target Audience: Bioanalytical Chemists, DMPK Scientists, and QC Analysts.[1]

Part 2: Molecular Identity & Physicochemical
Properties[1]

The accurate preparation of calibration standards relies on distinguishing between the Free
Acid, the Anhydrous Salt, and the Hydrated Salt.[1] Confusion between these forms is the
leading cause of quantitative bias in pharmacokinetic (PK) assays.[1]
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The Molecular Weight Matrix

The following table provides the definitive molecular weights required for stoichiometric

calculations.
Chemical Form Molecular Formula MW ( g/mol) Application Note
Ceftriaxone-d3 (Free Theoretical basis for
. 557.60 _
Acid) molarity.[1]
Ceftriaxone-d3 Primary Reference for
N 601.56 _
Disodium (Anhydrous) salt correction.[1]

Ceftriaxone-d3
Disodium ~664.61
(Hemiheptahydrate)

Common commercial

solid form.[1]

Native Ceftriaxone £08.54 For comparison (Mass
Disodium (Ref) ' shift = 3.02 Da).[1]

Critical Insight: Most commercial "Ceftriaxone-d3 Disodium" is supplied as a hydrate (often
hemiheptahydrate).[1] You cannot use the theoretical anhydrous weight (601.[1]56) for weighing

without correcting for water content found in the specific Certificate of Analysis (CoA).

Structural Localization of the Isotope

The deuterium label is located on the methoxy group of the oxime moiety attached to the
aminothiazole ring.[1] This position is metabolically stable and does not undergo deuterium-
hydrogen exchange (D/H exchange) in aqueous mobile phases, unlike amide protons.[1]
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Figure 1: The deuterium label (

) is attached to the C7 side chain, ensuring stability during ionization.[1][3]

Part 3: Bioanalytical Application (LC-MS/MS)
Mass Spectrometry Transitions

To establish a selective Multiple Reaction Monitoring (MRM) method, the following transitions
are standard. The fragmentation typically involves the loss of the triazine side chain or
cleavage of the beta-lactam ring, but the fragment containing the methoxy-d3 group must be
monitored.[1]

 lonization Mode: Positive ESI (
)

o Native Transition:

555.1
396.1[1]

 |S Transition (d3):

558.1

399.1[1]

Analytical Workflow
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The following diagram illustrates the integration of Ceftriaxone-d3 into a regulated
bioanalytical workflow.
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Figure 2: LC-MS/MS Workflow.[1] The IS is added prior to extraction to compensate for
recovery variations.

Part 4: Experimental Protocol (Stock Preparation)

Objective: Prepare a primary stock solution of Ceftriaxone-d3 at 1.0 mg/mL (free acid
equivalent).

The "Salt Factor" Calculation

Because the reference standard is a disodium salt (and likely hydrated), you must calculate the
Purity-Corrected Mass to weigh.[1]

Formula:

[1]

Where:

 : Target concentration of Free Acid (e.g., 1.0 mg/mL).

 : Volume of solvent (e.g., 10.0 mL).

e : Chemical purity from CoA (decimal, e.g., 0.98).[1]

e : Water content from CoA (decimal, e.g., 0.10 for ~10% water).[1]
e : Salt conversion factor (Free Acid MW / Anhydrous Salt MW).[1]

o [1]

Step-by-Step Methodology

o Equilibration: Allow the Ceftriaxone-d3 vial to reach room temperature (20-25°C) before
opening to prevent condensation (the salt is hygroscopic).

e Weighing: Using a microbalance (readability 0.01 mg), weigh the calculated amount into a
deactivated amber glass vial.
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o Why Amber? Cephalosporins are light-sensitive (photo-degradation).[1]

o Why Deactivated? Minimizes adsorption to glass surfaces.[1]

¢ Solubilization: Dissolve in 50:50 Water:Methanol.

o Note: Pure methanol may cause precipitation of the disodium salt.[1] Water is required to
dissociate the salt, while methanol aids in subsequent solubility and stability.[1]

» Sonication: Sonicate for 2 minutes to ensure complete dissolution.

o Storage: Aliquot immediately into single-use PP tubes and store at -80°C. Stability is typically
< 1 month at -20°C due to beta-lactam ring hydrolysis [1].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b585372#ceftriaxone-d3-disodium-salt-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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